Cas no 2702116-99-0 (2-(5-Methyloxolan-2-yl)ethane-1-thiol)

• Product Name: 2-(5-Methyloxolan-2-yl)ethane-1-thiol
• CAS No: 2702116-99-0
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 5964021
• PubChem ID: 165993965
• Update Time: 2025-11-01

2-(5-Methyloxolan-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyloxolan-2-yl)ethane-1-thiol
• EN300-7199094
• 2702116-99-0
• 2-(5-Methyloxolan-2-yl)ethane-1-thiol

• Inchi： 1S/C7H14OS/c1-6-2-3-7(8-6)4-5-9/h6-7,9H,2-5H2,1H3
• InChI Key： XVYKOTCPXGQBCG-UHFFFAOYSA-N
• SMILES： SCCC1CCC(C)O1

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(5-Methyloxolan-2-yl)ethane-1-thiol

Exploring 2-(5-Methyloxolan-2-yl)ethane-1-thiol (CAS No. 2702116-99-0): Properties, Applications, and Industry Insights

The compound 2-(5-Methyloxolan-2-yl)ethane-1-thiol (CAS No. 2702116-99-0) is a sulfur-containing organic molecule with a unique structural framework, combining a methyl-substituted oxolane ring and a thiol functional group. This combination grants it distinctive chemical properties, making it a subject of interest in fragrance chemistry, pharmaceutical intermediates, and specialty chemical synthesis. Its molecular formula, C₇H₁₄OS, reflects a balance of hydrophobicity and reactivity, which is critical for applications requiring controlled release or targeted interactions.

In recent years, the demand for sulfur-based flavor and fragrance compounds has surged, driven by trends in gourmet food additives and perfumery. 2-(5-Methyloxolan-2-yl)ethane-1-thiol is often discussed alongside keywords like "fruity thiols in wine aromas" or "sustainable synthetic flavors," aligning with consumer preferences for natural-inspired yet lab-optimized ingredients. Researchers highlight its potential to mimic tropical fruit notes, such as passionfruit or guava, which are highly sought after in premium beverages and cosmetics.

From a synthetic perspective, the oxolane-thiol linkage in this compound offers stability under mild acidic conditions, a trait leveraged in controlled-release formulations. This has sparked discussions in forums focusing on "green chemistry approaches to thiol derivatives" and "non-toxic catalytic processes." Notably, its compatibility with enzymatic catalysis (e.g., lipase-mediated reactions) positions it as a candidate for eco-friendly production methods—a hot topic in ESG-driven industries.

Analytical characterization of CAS No. 2702116-99-0 typically involves GC-MS and NMR spectroscopy, with fragmentation patterns often queried in databases like "thiol spectral library comparisons." Its volatility and low odor threshold (nanogram range) make it a benchmark in studies on "olfactive compound detection limits," a niche yet growing field in sensory science. Regulatory-wise, it falls under general safety guidelines for non-hazardous intermediates, though proper handling protocols for thiols (e.g., inert atmosphere storage) are recommended.

Innovations in heterocyclic thiol applications further elevate the relevance of this compound. For instance, patents referencing "thiol-modified polymers for adhesion promotion" cite analogs of 2-(5-Methyloxolan-2-yl)ethane-1-thiol as crosslinking agents. Meanwhile, its role in "high-value agrochemical synergists" is under exploration, particularly in enhancing the bioavailability of plant growth regulators without phytotoxicity.

Market-wise, suppliers list this chemical under categories like "specialty sulfur compounds" or "custom chiral building blocks," catering to R&D teams seeking enantioselective modifiers. Pricing trends correlate with the availability of tetrahydrofuran derivatives, a key feedstock. For buyers, queries such as "CAS 2702116-99-0 bulk suppliers" or "thiol stability in formulation" dominate search logs, reflecting practical procurement concerns.

In conclusion, 2-(5-Methyloxolan-2-yl)ethane-1-thiol exemplifies the intersection of structural ingenuity and functional versatility. As industries prioritize "bio-based odorants" and "low-impact synthetic routes," compounds like this will remain at the forefront of interdisciplinary research, bridging gaps between academia and commercial innovation.